Cas no 64829-31-8 (2-(3-methoxy-4-methylphenyl)acetonitrile)
64829-31-8 structure
Product Name:2-(3-methoxy-4-methylphenyl)acetonitrile
CAS No:64829-31-8
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00060309
CID:511580
PubChem ID:288219
Update Time:2025-04-19
2-(3-methoxy-4-methylphenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxy-4-methylphenylacetonitrile
- (3-methoxy-4-methylphenyl)acetonitrile
- (3-Methoxy-4-methyl-phenyl)-acetonitrile
- Benzeneacetonitrile,3-methoxy-4-methyl-
- 2-(3-methoxy-4-methylphenyl)acetonitrile
- NSC 148961
- Benzeneacetonitrile, 3-methoxy-4-methyl-
- NSC148961
- 3-METHOXY-4-METHYLBENZYL CYANIDE
- PubChem12778
- KSC495K3N
- KRGXHARSWLJCGO-UHFFFAOYSA-N
- HMS1759A11
- SBB017665
- WT1913
- VZ27023
- RP22425
- SY017061
- FS-2547
- AKOS001214949
- NSC-148961
- SCHEMBL1008180
- CS-W021952
- J-512763
- EN300-24069
- Z168876640
- MFCD00060309
- 3-Methoxy-4-Methylphenylacetonirile
- DTXSID00302132
- 64829-31-8
-
- MDL： MFCD00060309
- Inchi： 1S/C10H11NO/c1-8-3-4-9(5-6-11)7-10(8)12-2/h3-4,7H,5H2,1-2H3
- InChI Key： KRGXHARSWLJCGO-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(CC#N)C=CC=1C
Computed Properties
- Exact Mass: 161.08400
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33
- XLogP3: 1.9
Experimental Properties
- Color/Form: No data available
- Density: 1.033±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 106-108 ºC (0.5 Torr)
- Flash Point: 116.6±17.0 ºC,
- Refractive Index: 1.517
- Solubility: Very slightly soluble (0.92 g/l) (25 º C),
- PSA: 33.02000
- LogP: 2.06968
2-(3-methoxy-4-methylphenyl)acetonitrile Security Information
- Signal Word：warning
- Hazard Statement： H302-H315-H319-H335
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT, IRRITANT-HARMFUL
- Storage Condition：Sealed in dry,Room Temperature
- Risk Phrases：R20/21/22
2-(3-methoxy-4-methylphenyl)acetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(3-methoxy-4-methylphenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M840395-1g |
3-Methoxy-4-methylphenylacetonitrile |
64829-31-8 | 97% | 1g |
￥99.90 | 2022-09-01 | |
| TRC | M223175-250mg |
3-Methoxy-4-methylphenylacetonitrile |
64829-31-8 | 250mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M223175-500mg |
3-Methoxy-4-methylphenylacetonitrile |
64829-31-8 | 500mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M223175-2.5g |
3-Methoxy-4-methylphenylacetonitrile |
64829-31-8 | 2.5g |
$ 95.00 | 2022-06-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M91570-1g |
3-Methoxy-4-methylphenylacetonitrile |
64829-31-8 | 1g |
¥86.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M91570-5g |
3-Methoxy-4-methylphenylacetonitrile |
64829-31-8 | 5g |
¥286.0 | 2021-09-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YU079-1g |
2-(3-methoxy-4-methylphenyl)acetonitrile |
64829-31-8 | 97% | 1g |
111.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YU079-200mg |
2-(3-methoxy-4-methylphenyl)acetonitrile |
64829-31-8 | 97% | 200mg |
45.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YU079-5g |
2-(3-methoxy-4-methylphenyl)acetonitrile |
64829-31-8 | 97% | 5g |
400.0CNY | 2021-07-12 | |
| Apollo Scientific | OR350248-5g |
3-Methoxy-4-methylphenylacetonitrile |
64829-31-8 | 97+% | 5g |
£43.00 | 2025-02-19 |
2-(3-methoxy-4-methylphenyl)acetonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:64829-31-8)2-(3-methoxy-4-methylphenyl)acetonitrile
Order Number:A834891
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:31
Price ($):176.0
Email:sales@amadischem.com
2-(3-methoxy-4-methylphenyl)acetonitrile Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:64829-31-8)2-(3-methoxy-4-methylphenyl)acetonitrile
Purity:99%
Quantity:25g
Price ($):176.0